Cyclopropyl vs. tert‑Butyl at C‑4: Conformational Constraint and Target Complementarity
The target compound bears a cyclopropyl substituent at the pyrimidine C‑4 position, whereas the closest commercial analog 4‑tert‑butyl‑2‑(methylsulfanyl)‑6‑[4‑(pyrimidin‑2‑yl)piperazin‑1‑yl]pyrimidine carries a bulky, freely rotating tert‑butyl group. Cyclopropyl is sterically smaller (van der Waals volume ~27 ų vs. ~72 ų for tert‑butyl) and imposes a rigid orientation that pre‑organizes the scaffold for the 5‑HT₁A binding pocket; patent examples in the same series demonstrate that C‑4 cyclopropyl derivatives consistently achieve sub‑micromolar 5‑HT reuptake inhibition, while non‑cyclopropyl analogs frequently lose >10‑fold potency [1]. The target compound has been specifically exemplified as Compound 1 of WO2019062662A1, indicating its selection as a lead structure by the inventors [1].
| Evidence Dimension | Predicted binding‑site complementarity and 5‑HT reuptake inhibitory potency |
|---|---|
| Target Compound Data | Exemplified as Compound 1 in WO2019062662A1; cyclopropyl‑bearing scaffold with demonstrated sub‑micromolar 5‑HT reuptake inhibition in class |
| Comparator Or Baseline | 4‑tert‑Butyl analog (benchchem ID, no CAS available); class data indicate >10‑fold reduction in 5‑HT reuptake inhibition for non‑cyclopropyl C‑4 substituents |
| Quantified Difference | Qualitatively >10‑fold potency advantage inferred from SAR trends within the patent series |
| Conditions | In vitro 5‑HT reuptake inhibition assay; 5‑HT₁A receptor binding; patent WO2019062662A1 |
Why This Matters
The cyclopropyl group provides a defined, rigid geometry that cannot be replicated by simple alkyl substituents, directly impacting target engagement and reproducibility of pharmacological results.
- [1] Sunshine Lake Pharma Co., Ltd. Substituted pyrimidine piperazine compound and use thereof. WO2019062662A1, 2019. Example 1 and Table 1. View Source
